Cas no 102539-56-0 (1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile)
102539-56-0 structure
Product Name:1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102539-56-0
MF:C10H6N4O2
MW:214.180241107941
CID:95209
PubChem ID:15148784
Update Time:2025-04-18
1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile
- 1-(4-nitrophenyl)pyrazole-4-carbonitrile
- EN300-6501506
- CEA53956
- DTXSID40569080
- 102539-56-0
- AKOS015899713
-
- Inchi: 1S/C10H6N4O2/c11-5-8-6-12-13(7-8)9-1-3-10(4-2-9)14(15)16/h1-4,6-7H
- InChI Key: HOOUHIHOAOOMPE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)N1C=C(C#N)C=N1)=O
Computed Properties
- Exact Mass: 214.04918
- Monoisotopic Mass: 214.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 190-192 ºC (ethanol acetone )
- Solubility: Very slightly soluble (0.19 g/l) (25 º C),
- PSA: 84.75
1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128470-1g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 1g |
$320 | 2021-08-05 | |
| Alichem | A049003382-1g |
1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 1g |
$400.00 | 2023-09-04 | |
| Chemenu | CM128470-1g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 1g |
$303 | 2023-02-19 | |
| Enamine | EN300-6501506-0.05g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 0.05g |
$197.0 | 2023-05-31 | |
| Enamine | EN300-6501506-0.1g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 0.1g |
$293.0 | 2023-05-31 | |
| Enamine | EN300-6501506-0.25g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 0.25g |
$418.0 | 2023-05-31 | |
| Enamine | EN300-6501506-0.5g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 0.5g |
$656.0 | 2023-05-31 | |
| Enamine | EN300-6501506-1.0g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 1g |
$842.0 | 2023-05-31 | |
| Enamine | EN300-6501506-2.5g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 2.5g |
$1650.0 | 2023-05-31 | |
| Enamine | EN300-6501506-5.0g |
1-(4-nitrophenyl)-1H-pyrazole-4-carbonitrile |
102539-56-0 | 95% | 5g |
$2443.0 | 2023-05-31 |
1-(4-Nitrophenyl)-1H-pyrazole-4-carbonitrile Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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